Cas no 1320-16-7 (Benzoic acid,(1,1-dimethylethyl)-)

• Product Name: Benzoic acid,(1,1-dimethylethyl)-
• CAS No: 1320-16-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 217779
• PubChem ID: 136850
• Update Time: 2025-04-19

Benzoic acid,(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,(1,1-dimethylethyl)-
• tert-butylbenzoic acid
• Einecs 215-299-5
• Benzoic acid, (1,1-dimethylethyl)-
• AKOS006330298
• NS00045756
• BENZOIC ACID, O-TERT-BUTYL-
• BS-25165
• Q27251144
• Z1198187055
• 1077-58-3
• t-butylbenzoic acid
• 2-tert-butyl-benzoic acid
• 2-(1,1-dimethylethyl)benzoic acid
• 2-(tert-Butyl)benzoic acid
• Benzoic acid, 2-(1,1-dimethylethyl)-
• 10J83R40WM
• MFCD09258829
• SCHEMBL39249
• tert-butylbenzoicacid
• UNII-UGL7Q68L1S
• SY042928
• DTXSID50901593
• NSC86592
• ZDFKSZDMHJHQHS-UHFFFAOYSA-N
• NCIOpen2_001067
• AE-848/00908006
• J-506617
• 1320-16-7
• NSC 86592
• 2-tert-Butylbenzoic acid
• 2-(tert-Butyl)benzoicacid
• NSC-86592
• C14140
• UGL7Q68L1S
• UNII-10J83R40WM
• CS-0130917
• o-tert-butylbenzoic acid
• EN300-112788

• Inchi： 1S/C11H14O2/c1-11(2,3)9-7-5-4-6-8(9)10(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： ZDFKSZDMHJHQHS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.056
• Boiling Point: 283.8°Cat760mmHg
• Flash Point: 135.1°C
• Refractive Index: 1.523
• PSA: 37.3
• LogP: 2.68230